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Compound of Interest

Compound Name: 2-Methoxy-5-nitroaniline

Cat. No.: B165355 Get Quote

An In-depth Technical Guide to 2-Methoxy-5-nitroaniline: Properties, Structure, and

Applications

Introduction
2-Methoxy-5-nitroaniline, also known as 5-nitro-o-anisidine, is a nitroaromatic compound with

the molecular formula C₇H₈N₂O₃.[1] It is characterized by a benzene ring substituted with a

methoxy group (-OCH₃) at the 2-position and a nitro group (-NO₂) at the 5-position.[1] This

chemical intermediate is widely utilized in the synthesis of dyes, pigments, and

pharmaceuticals.[1] Its molecular structure, featuring an electron-donating methoxy group and

an electron-withdrawing nitro group, creates a significant dipole moment, which is key to its

chemical reactivity and optical properties.[1] The compound typically appears as orange-red

needles or an orange powder.[2] This guide provides a comprehensive overview of its chemical

properties, structure, synthesis, and applications for researchers and professionals in drug

development.

Chemical Structure and Identifiers
The structural and identifying information for 2-Methoxy-5-nitroaniline is summarized in the

table below.
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Identifier Value

IUPAC Name 2-methoxy-5-nitroaniline[2]

CAS Number 99-59-2[2]

Molecular Formula C₇H₈N₂O₃[2]

Molecular Weight 168.15 g/mol [2]

SMILES String COC1=C(C=C(C=C1)--INVALID-LINK--[O-])N[2]

InChI Key NIPDVSLAMPAWTP-UHFFFAOYSA-N[2]

Synonyms
5-Nitro-o-anisidine, Azoamine Scarlet K, Fast

Scarlet R[2]

EC Number 202-770-5[2]

Physicochemical and Spectroscopic Properties
The key physical and chemical properties of 2-Methoxy-5-nitroaniline are detailed below.

These properties are crucial for its handling, storage, and application in various synthetic

processes.

Property Value

Appearance Orange-red needles or orange powder[2]

Melting Point 117-119 °C[1]

Boiling Point 153-156 °C at 1.45 Torr[3]

Flash Point 119 °C (closed cup)[3]

Density 1.2068 g/cm³ at 156 °C[3]

Vapor Pressure 1.3104 mmHg at 25 °C

Water Solubility Slightly soluble (<0.01 g/100 mL at 19.5 °C)[3]

Crystal System Monoclinic[1]

Dipole Moment 5.4 D[1]
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Spectroscopic data reveals that in solution, 2-Methoxy-5-nitroaniline appears yellow with a

maximum absorption (λmax) at 380 nm. At higher concentrations, the color shifts to orange-red

due to aggregation-enhanced charge transfer between molecules.[1]

Synthesis and Manufacturing
2-Methoxy-5-nitroaniline is primarily synthesized through the nitration of an o-anisidine

derivative. A common laboratory-scale method involves the nitration of N-(2-

Methoxyphenyl)acetamide.[1]

Experimental Protocol: Synthesis via Nitration
This protocol describes the synthesis of 2-Methoxy-5-nitroaniline starting from N-(2-

Methoxyphenyl)acetamide.

Materials and Reagents:

N-(2-Methoxyphenyl)acetamide

Fuming Nitric Acid (HNO₃)

Concentrated Sulfuric Acid (H₂SO₄)

Ice

Deionized Water

Equipment:

Round-bottom flask

Magnetic stirrer

Dropping funnel

Ice bath

Büchner funnel and filtration flask
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Procedure:

Preparation of Amine Salt: In a round-bottom flask, dissolve N-(2-Methoxyphenyl)acetamide

in concentrated sulfuric acid. Cool the mixture to 0-5 °C using an ice bath. The acetyl group

serves to protect the amine from undesired side reactions.[1]

Nitration: Slowly add fuming nitric acid to the cooled solution while stirring continuously.

Maintain the temperature strictly between 0-5 °C throughout the addition. The methoxy group

directs the nitration to the 5-position.[1]

Reaction Time: Continue stirring the reaction mixture at 0-5 °C for 1-2 hours to ensure the

reaction goes to completion.[1]

Quenching: Carefully pour the reaction mixture into a beaker containing crushed ice and

water. This will cause the product, N-(2-methoxy-5-nitrophenyl)acetamide, to precipitate.

Hydrolysis: The resulting acetamide is then hydrolyzed using an acid (like HCl) and heat to

remove the acetyl protecting group, yielding 2-Methoxy-5-nitroaniline.

Isolation and Purification: Collect the precipitated solid by vacuum filtration, wash thoroughly

with cold water to remove residual acid, and dry. The crude product can be further purified by

recrystallization from a suitable solvent like ethanol.
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N-(2-Methoxyphenyl)acetamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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